![molecular formula C9H11BO4 B023478 4-Ethoxycarbonylphenylboronic acid CAS No. 4334-88-7](/img/structure/B23478.png)
4-Ethoxycarbonylphenylboronic acid
Overview
Description
4-Ethoxycarbonylphenylboronic acid, also known as this compound, is a useful research compound. Its molecular formula is C9H11BO4 and its molecular weight is 193.99 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Supramolecular Assemblies : Phenylboronic acids like 4-Ethoxycarbonylphenylboronic acid are used to design and synthesize supramolecular assemblies. These assemblies are formed with molecules like 4,4′-bipyridine and 1,2-bis(4-pyridyl)ethene, creating O-HN hydrogen bonds between hetero N-atoms and -B(OH)2 groups (Pedireddi & Seethalekshmi, 2004).
Organic Synthesis Intermediates : Variants of phenylboronic acids, such as 4-(2-(diethylamino)ethyl) phenylboronic acid, are synthesized for use as intermediates in organic synthesis, demonstrating the versatility of these compounds in chemical production processes (Zhang Da, 2015).
Biomedical Applications : Phenylboronic acid-containing block copolymers can be tuned for multiple micellization and dissociation transitions, which are beneficial for biomedical applications. This includes drug delivery systems where the release of therapeutic agents can be controlled (Jin et al., 2010).
Synthesis of Biologically Active Compounds : The Cu-catalyzed hydroarylation with arylboronic acids, including this compound, is effective in synthesizing biologically active compounds like 4-arylcoumarins with high yields, highlighting its role in pharmaceutical and medicinal chemistry (Yamamoto & Kirai, 2008).
Glucose-Responsive Systems : The RAFT polymerization of derivatives of phenylboronic acid leads to the creation of pH and glucose-responsive polymers. These materials have potential applications in glucose sensing and controlled drug delivery systems, particularly for diabetic care (Maji et al., 2014).
Mass Spectrometry Analysis : Boronic acid-functionalized materials, like graphene oxide, are used to selectively enrich and aid in the efficient ionization of small-molecule compounds with vicinal diols for mass spectrometry analysis. This demonstrates the importance of phenylboronic acids in analytical chemistry (Zhang, Zheng, & Ni, 2015).
Antibacterial Applications : A study explored the use of a 4-(Ethoxycarbonyl) phenyl-1-amino-oxobutanoic acid-chitosan complex for creating silver nanocomposite films with promising antibacterial activity. This application is significant for biomedical applications, especially in the development of antimicrobial coatings and materials (Srivastava, Tiwari, & Dutta, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
4-Ethoxycarbonylphenylboronic acid is an organic intermediate
Mode of Action
For instance, it participates in oxidative hydroxylation for the preparation of phenols . It also takes part in homolytic aromatic substitution, cross-coupling with α-bromocarbonyl compounds, Suzuki-coupling reaction with quinoline carboxylates, trifluoromethylation, and carbometalation of ynamides .
Pharmacokinetics
It is soluble in methanol , which suggests that it may have good bioavailability when administered in suitable formulations.
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific context of its use, such as the type of reaction it is involved in and the biological system in which it is applied. For instance, in the context of oxidative hydroxylation, it contributes to the preparation of phenols .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, its reactivity may be affected by the presence of other reactants, the pH of the environment, temperature, and solvent used. It is recommended to store this compound in a dark place, sealed, and at room temperature to maintain its stability .
Biochemical Analysis
Biochemical Properties
The role of 4-Ethoxycarbonylphenylboronic acid in biochemical reactions is primarily as a reactant. It interacts with various enzymes, proteins, and other biomolecules in these reactions . The nature of these interactions is largely dependent on the specific reaction in which it is involved. For example, in Suzuki-coupling reactions, it can bind to palladium catalysts to facilitate the cross-coupling process .
Cellular Effects
The effects of this compound on cells and cellular processes are not well-documented. Given its role in various biochemical reactions, it can be inferred that it may influence cell function by participating in these reactions. This could potentially impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is largely dependent on the specific biochemical reaction in which it is involved. It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied. Therefore, information on threshold effects, as well as toxic or adverse effects at high doses, is currently unavailable .
Properties
IUPAC Name |
(4-ethoxycarbonylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BO4/c1-2-14-9(11)7-3-5-8(6-4-7)10(12)13/h3-6,12-13H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLNFACCFYUFTLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(=O)OCC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370241 | |
Record name | 4-Ethoxycarbonylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4334-88-7 | |
Record name | 4-(Ethoxycarbonyl)phenylboronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4334-88-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Ethoxycarbonylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Ethoxycarbonylphenylboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-(Ethoxycarbonyl)phenylboronic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LA4EMV9J6S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main application of 4-Ethoxycarbonylphenylboronic acid in the provided research?
A1: The research [] focuses on synthesizing 4-(N-methylaminocarbonyl) phenylboronic acid. In this context, this compound serves as a precursor in the synthesis process. The ammoniation reaction with methylamine replaces the ethoxycarbonyl group with an N-methylaminocarbonyl group, leading to the desired product.
Q2: Are there any advantages to using this compound in this specific synthesis compared to other potential starting materials?
A2: While the abstract [] doesn't directly compare different starting materials, it highlights the advantages of the overall synthesis method using this compound:
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